Cas no 3254-93-1 (4-Imidazolidinone,5,5-diphenyl-)

• Product Name: 4-Imidazolidinone,5,5-diphenyl-
• CAS No: 3254-93-1
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 306729
• PubChem ID: 18622
• Update Time: 2025-05-20

4-Imidazolidinone,5,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,5,5-diphenyl-
• 5,5-diphenylimidazolidin-4-one
• 5,5-Diphenyl-4-imidazolidinone
• 5,5-Diphenyl-imidazolidin-4-on
• 5,5-diphenyl-imidazolidin-4-one
• 5,5-diphenylpyrrolidinone
• 5.5-Diphenyl-imidazolid-4-on
• Doxenitoin
• Doxenitoina [INN-Spanish]
• Doxenitoine [INN-French]
• Doxenitoinum [INN-Latin]
• EINECS 221-851-6
• Glior
• LG-1
• SKF 2599
• Doxenitoinum
• UNII-0K2ALD8B7K
• Doxenitoine
• SCHEMBL667654
• 5-24-04-00145 (Beilstein Handbook Reference)
• Q27236879
• 3254-93-1
• 5,5-Diphenyl-4-imidazolidinone; Glior; SKF 2599
• Doxenitoin [INN:DCF]
• 5,5-Diphenyl-tetrahydroglyoxaline-4-one
• DTXSID70186249
• BRN 0018626
• Doxenitoina
• AKOS030530755
• SKF-2599
• Doxenitoine;Doxenitoinum;5,5-diphenylimidazolidin-4-one;5,5-Diphenyl-4-imidazolidinone
• CHEMBL92974
• 4-IMIDAZOLIDINONE, 5,5-DIPHENYL-
• DOXENITOIN [INN]
• BCP29754
• 0K2ALD8B7K
• DOXENITOIN [MI]
• NS00029294
• 5,5-Diphenyl-tetrahydroglyoxaline-4-one [French]

• Inchi： 1S/C15H14N2O/c18-14-15(17-11-16-14,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,17H,11H2,(H,16,18)
• InChI Key： FEJIIZAOQRTGPC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)NCN1

Computed Properties

• Exact Mass: 238.11100
• Monoisotopic Mass: 238.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.0848 (rough estimate)
• Melting Point: 183° (Goodman); mp 185.5-186.5° (Biltz)
• Boiling Point: 380.88°C (rough estimate)
• Flash Point: 186.4°C
• Refractive Index: 1.5906 (estimate)
• PSA: 41.13000
• LogP: 2.26470

4-Imidazolidinone,5,5-diphenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3249
• Safety Instruction： H303+H313+H333
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• Storage Condition：Store at recommended temperature

Additional information on 4-Imidazolidinone,5,5-diphenyl-

Introduction to 4-Imidazolidinone,5,5-diphenyl- (CAS No. 3254-93-1)

The compound 4-Imidazolidinone,5,5-diphenyl- (CAS No. 3254-93-1) is a significant molecule in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a 5,5-diphenyl-substituted imidazolidinone core, make it a versatile scaffold for developing novel therapeutic agents. This introduction explores the compound's chemical properties, potential applications, and recent advancements in its study.

Chemically, 4-Imidazolidinone,5,5-diphenyl- belongs to the imidazolidinone class of heterocyclic compounds. The presence of two phenyl groups at the 5-position of the imidazolidinone ring enhances its stability and reactivity, making it an attractive candidate for medicinal chemistry. The compound's molecular structure allows for facile modifications at various positions, enabling the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of 4-Imidazolidinone,5,5-diphenyl- is its potential in drug discovery. Recent studies have highlighted its role as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism. The diphenyl moiety contributes to favorable pharmacokinetic properties, including improved solubility and bioavailability, which are crucial for developing effective pharmaceuticals.

In the realm of academic research, 4-Imidazolidinone,5,5-diphenyl- has been extensively studied for its chelating properties. The imidazolidinone ring can coordinate with metal ions, forming stable complexes that exhibit unique catalytic or therapeutic effects. These metal complexes have been explored in applications ranging from antimicrobial agents to anticancer drugs. The versatility of this compound underscores its importance in developing innovative chemical strategies for disease treatment.

The pharmaceutical industry has also recognized the potential of 4-Imidazolidinone,5,5-diphenyl- as a building block for drug development. Researchers have synthesized numerous derivatives with enhanced pharmacological profiles. For example, modifications at the 4-position of the imidazolidinone ring have led to compounds with improved binding affinity to specific protein targets. Such modifications are critical for optimizing drug efficacy and minimizing side effects.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Imidazolidinone,5,5-diphenyl- derivatives. Molecular modeling techniques allow researchers to predict the biological activity of new compounds before synthesizing them in the lab. This approach has significantly reduced the time and cost associated with drug discovery while improving success rates.

The compound's stability under various conditions makes it suitable for industrial applications as well. Its resistance to degradation under thermal and chemical stress ensures consistent performance in pharmaceutical formulations. This stability is particularly important for long-term storage and transportation of active pharmaceutical ingredients (APIs).

Another area where 4-Imidazolidinone,5,5-diphenyl- has shown promise is in materials science. The unique electronic properties of its structure make it a candidate for developing advanced materials with applications in electronics and coatings. Researchers are exploring its potential as a component in organic semiconductors and conductive polymers.

The synthesis of 4-Imidazolidinone,5,5-diphenyl- involves multi-step organic reactions that highlight its synthetic utility. The process typically starts with the condensation of phenacyl bromide with urea or thiourea under controlled conditions. Subsequent functionalization steps introduce additional substituents to tailor the compound's properties for specific applications.

In conclusion,4-Imidazolidinone, CAS No 3254-93-1, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable scaffold for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in modern chemistry.